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Compound of Interest

Compound Name: Y-33075

Cat. No.: B1663652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Y-33075, a

potent and selective ROCK inhibitor, using dimethyl sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
Y-33075 is a small molecule inhibitor of Rho-associated protein kinase (ROCK), demonstrating

high potency and selectivity.[1][2][3] Accurate preparation of stock solutions is the first critical

step in any experiment involving this compound. This note provides a standardized procedure

for dissolving Y-33075 in DMSO to achieve a desired concentration.

Quantitative Data Summary
For ease of reference, the key quantitative data for Y-33075 and its stock solution are

summarized in the table below.
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Parameter Value Reference

Molecular Weight 280.32 g/mol [1][2]

Solubility in DMSO 50 mg/mL [1]

Recommended Stock

Concentration
10 mM - 50 mM General laboratory practice

Storage of Solid Compound
-20°C for up to 3 years; 4°C for

up to 2 years
[1]

Storage of DMSO Stock

Solution

-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocol: Preparation of a 10 mM Y-
33075 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Y-33075 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro and in vivo experiments.

Materials:

Y-33075 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Equilibrate Reagents: Allow the vial of Y-33075 powder and the DMSO to reach room

temperature before opening to prevent condensation.

Weigh Y-33075: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh

out 2.80 mg of Y-33075 powder into the tube.

Calculation: To prepare a 10 mM solution, the required mass is calculated using the

formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass

(mg) = 10 mmol/L x 1 mL x 280.32 g/mol = 2.8032 mg

Add DMSO: Using a calibrated micropipette, add 1 mL of DMSO to the microcentrifuge tube

containing the Y-33075 powder.

Dissolve the Compound: Close the tube tightly and vortex the solution until the Y-33075 is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name (Y-33075),

concentration (10 mM), solvent (DMSO), and date of preparation. Store the aliquots at -20°C

or -80°C for long-term storage.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the signaling pathway of ROCK and the experimental

workflow for preparing the Y-33075 stock solution.
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Caption: ROCK Signaling Pathway Inhibition by Y-33075.
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Caption: Workflow for Y-33075 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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